Cas no 7398-81-4 (Benzeneacetic acid, 4-(bromomethyl)-, ethyl ester)

• Product Name: Benzeneacetic acid, 4-(bromomethyl)-, ethyl ester
• CAS No: 7398-81-4
• MF: C₁₁H₁₃BrO₂
• MW: 257.123722791672
• CID: 541745
• PubChem ID: 15712209
• Update Time: 2025-11-06

Benzeneacetic acid, 4-(bromomethyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 4-(bromomethyl)-, ethyl ester
• (4-broMoMethylphenyl)acetic acid ethyl ester
• ethyl 2-(4-(bromomethyl)phenyl)acetate
• ethyl 2-[4-(bromomethyl)phenyl]acetate
• SCHEMBL1124344
• DTXSID80577225
• DIRNFSQJXFUUEF-UHFFFAOYSA-N
• FT-0746581
• 4-bromomethylphenylacetic acid ethyl ester
• 7398-81-4
• ethyl2-(4-(bromomethyl)phenyl)acetate
• ethyl 2-(4-(bromomethyl)phenyl)-acetate
• 4-bromomethyl-phenyl-acetic acid ethyl ester
• Ethyl [4-(bromomethyl)phenyl]acetate
• benzeneacetic acid,4-(bromomethyl)-,ethyl ester
• CS-0087879
• ethyl 4-bromomethylphenylacetate
• DA-03173

• Inchi： 1S/C11H13BrO2/c1-2-14-11(13)7-9-3-5-10(8-12)6-4-9/h3-6H,2,7-8H2,1H3
• InChI Key： DIRNFSQJXFUUEF-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(=CC=1)CC(=O)OCC

Computed Properties

• Exact Mass: 256.00989
• Monoisotopic Mass: 256.00989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl bromides